Cas no 108906-15-6 (N-Aminosuccinimide Hydrochloride)

• Product Name: N-Aminosuccinimide Hydrochloride
• CAS No: 108906-15-6
• MF: C₄H₇ClN₂O₂
• MW: 150.563579797745
• MDL: MFCD08276265
• CID: 139087
• PubChem ID: 87557965
• Update Time: 2025-05-22

N-Aminosuccinimide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,1-amino-, hydrochloride (1:1)
• N-Aminosuccinimide Hydrochloride
• 1-aminopyrrolidine-2,5-dione,hydrochloride
• 1-Amino-pyrrolidin-2,5-dion,Hydrochlorid
• 1-amino-pyrrolidine-2,5-dione,hydrochloride
• N-Aminosuccinimide HCl
• N-AminosuccinimideHydrochloride
• 1-Aminopyrrolidine-2,5-dione--hydrogen chloride (1/1)
• 1-AMINOPYRROLIDINE-2,5-DIONE HYDROCHLORIDE
• 2,5-Pyrrolidinedione,1-amino-,hydrochloride(1:1)
• AKOS015848223
• CS-0450864
• 108906-15-6
• DTXSID00499839
• AS-60982
• SCHEMBL3627059
• 1-aminopyrrolidine-2,5-dione;hydrochloride
• MFCD08276265
• T70071
• A1819
• SRKWEKIPNNNHSG-UHFFFAOYSA-N

• MDL： MFCD08276265
• Inchi： 1S/C4H6N2O2.ClH/c5-6-3(7)1-2-4(6)8;/h1-2,5H2;1H
• InChI Key： SRKWEKIPNNNHSG-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCC(N1N)=O

Computed Properties

• Exact Mass: 150.02000
• Monoisotopic Mass: 150.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 63.4

Experimental Properties

• Boiling Point: 267.6°C at 760 mmHg
• Flash Point: 115.7°C
• Water Partition Coefficient: almost transparency
• PSA: 63.40000
• LogP: 0.44930

N-Aminosuccinimide Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Aminosuccinimide Hydrochloride

Recent Advances in N-Aminosuccinimide Hydrochloride (CAS: 108906-15-6) Research and Applications

N-Aminosuccinimide Hydrochloride (CAS: 108906-15-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the key areas of research involving N-Aminosuccinimide Hydrochloride is its role in the synthesis of heterocyclic compounds, which are crucial scaffolds in medicinal chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the efficient preparation of succinimide derivatives, which exhibit promising anti-inflammatory and anticancer properties. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized derivatives.

In addition to its synthetic applications, N-Aminosuccinimide Hydrochloride has been investigated for its direct biological effects. Recent preclinical studies have shown that the compound can modulate specific enzymatic pathways, particularly those involving proteases and kinases. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that N-Aminosuccinimide Hydrochloride exhibits inhibitory activity against certain cysteine proteases, suggesting potential applications in the treatment of parasitic infections and neurodegenerative diseases.

The pharmacokinetic properties of N-Aminosuccinimide Hydrochloride have also been a subject of recent investigation. A collaborative study between academic and industrial researchers, published in Drug Metabolism and Disposition (2023), explored the compound's metabolic stability and bioavailability. The findings indicated that while the compound demonstrates moderate metabolic stability, its bioavailability can be significantly enhanced through structural modifications or formulation strategies, paving the way for future drug development efforts.

Looking ahead, researchers are exploring the potential of N-Aminosuccinimide Hydrochloride in targeted drug delivery systems. A 2024 review in Advanced Drug Delivery Reviews highlighted its compatibility with various nanocarrier systems, making it a promising candidate for the development of precision medicines. Furthermore, computational modeling studies are being conducted to predict its interactions with biological targets, which could accelerate the discovery of new therapeutic applications.

In conclusion, N-Aminosuccinimide Hydrochloride (CAS: 108906-15-6) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its direct biological activities, positions it as a valuable tool in drug discovery and development. Future research directions may focus on optimizing its pharmacokinetic properties and exploring its potential in emerging therapeutic areas, such as immuno-oncology and neurodegenerative disorders.